Cas no 128700-01-6 (Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester)
128700-01-6 structure
Product Name:Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester
CAS No:128700-01-6
MF:C13H15NOS
MW:233.329302072525
CID:1223176
Update Time:2024-08-03
Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester Chemical and Physical Properties
Names and Identifiers
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- Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester
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- Inchi: 1S/C13H15NOS/c1-13(2,3)11-6-4-10(5-7-11)12(15)8-16-9-14/h4-7H,8H2,1-3H3
- InChI Key: GFZDYNTUCFKUAI-UHFFFAOYSA-N
- SMILES: S(CC(C1=CC=C(C(C)(C)C)C=C1)=O)C#N
Experimental Properties
- Density: 1.103±0.06 g/cm3(Predicted)
- Boiling Point: 380.4±35.0 °C(Predicted)
Thiocyanic acid, 2-[4-(1,1-dimethylethyl)phenyl]-2-oxoethyl ester Related Literature
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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